Cas no 1153794-37-6 (N-(2-methylpropyl)thian-4-amine)

• Product Name: N-(2-methylpropyl)thian-4-amine
• CAS No: 1153794-37-6
• MF: C₉H₁₉NS
• MW: 173.318861246109
• CID: 5097686
• PubChem ID: 43394830
• Update Time: 2026-03-02

N-(2-methylpropyl)thian-4-amine Chemical and Physical Properties

Names and Identifiers

• 2H-Thiopyran-4-amine, tetrahydro-N-(2-methylpropyl)-
• N-(2-methylpropyl)thian-4-amine

• Inchi： 1S/C9H19NS/c1-8(2)7-10-9-3-5-11-6-4-9/h8-10H,3-7H2,1-2H3
• InChI Key： GKPLECAQJBRLKV-UHFFFAOYSA-N
• SMILES： C1SCCC(NCC(C)C)C1

Additional information on N-(2-methylpropyl)thian-4-amine

N-(2-methylpropyl)thian-4-amine (CAS No. 1153794-37-6): An Overview of a Promising Compound in Medicinal Chemistry

N-(2-methylpropyl)thian-4-amine (CAS No. 1153794-37-6) is a unique compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, characterized by its distinct chemical structure, has been the subject of numerous studies aimed at elucidating its biological activities and pharmacological properties. In this article, we will delve into the current research on N-(2-methylpropyl)thian-4-amine, exploring its chemical structure, synthesis methods, and potential therapeutic uses.

The chemical structure of N-(2-methylpropyl)thian-4-amine is notable for its thiane ring and the presence of an amine group attached to a 2-methylpropyl chain. Thiane rings are cyclic ethers with a sulfur atom in place of an oxygen atom, which can impart unique chemical and biological properties to the molecule. The amine group, on the other hand, is a common functional group in many biologically active compounds and can play a crucial role in receptor interactions and pharmacological effects.

Recent research has focused on the synthesis of N-(2-methylpropyl)thian-4-amine using various methods. One notable approach involves the reaction of 4-chlorothiane with 2-methylpropylamine in the presence of a suitable base. This method has been shown to yield high purity and yield, making it a preferred choice for large-scale production. Another synthetic route involves the use of palladium-catalyzed cross-coupling reactions, which can provide greater control over the stereochemistry of the final product.

In terms of biological activity, N-(2-methylpropyl)thian-4-amine has shown promise in several areas. One area of particular interest is its potential as an anti-inflammatory agent. Studies have demonstrated that this compound can inhibit the production of pro-inflammatory cytokines such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). These findings suggest that N-(2-methylpropyl)thian-4-amine could be a valuable candidate for the treatment of inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

Additionally, research has explored the neuroprotective properties of N-(2-methylpropyl)thian-4-amine. In vitro studies have shown that this compound can protect neuronal cells from oxidative stress-induced damage, which is a common feature in neurodegenerative diseases such as Alzheimer's disease and Parkinson's disease. The mechanism by which N-(2-methylpropyl)thian-4-amine exerts its neuroprotective effects is not yet fully understood, but it is believed to involve the modulation of intracellular signaling pathways and the reduction of oxidative stress.

The potential antitumor activity of N-(2-methylpropyl)thian-4-amine has also been investigated. Preclinical studies have demonstrated that this compound can inhibit the growth of various cancer cell lines, including those derived from breast cancer, lung cancer, and colon cancer. The antitumor effects are thought to be mediated through multiple mechanisms, including induction of apoptosis, inhibition of angiogenesis, and modulation of cell cycle progression.

In addition to its therapeutic potential, N-(2-methylpropyl)thian-4-amine has been studied for its use as a tool compound in chemical biology research. Its unique chemical structure makes it an attractive candidate for probing specific biological pathways and interactions. For example, researchers have used derivatives of N-(2-methylpropyl)thian-4-amine to investigate the role of specific receptors in various physiological processes.

The safety profile of N-(2-methylpropyl)thian-4-amine is another important consideration for its potential clinical applications. Preclinical toxicology studies have generally shown that this compound is well-tolerated at therapeutic doses, with no significant adverse effects observed in animal models. However, further research is needed to fully assess its safety in humans.

In conclusion, N-(2-methylpropyl)thian-4-amine (CAS No. 1153794-37-6) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique chemical structure and diverse biological activities make it an attractive candidate for further research and development. As more studies are conducted, it is likely that new insights into the mechanisms underlying its therapeutic effects will emerge, potentially leading to new treatments for various diseases.